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Compound of Interest

Compound Name: 2-Methylbutyrylglycine-d9

Cat. No.: B588338 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of specialized compounds is paramount. This guide provides immediate, essential

safety and logistical information for 2-Methylbutyrylglycine-d9, including detailed operational

and disposal plans to ensure laboratory safety and procedural clarity.

Compound Identification and Properties
2-Methylbutyrylglycine-d9 is a deuterated form of 2-Methylbutyrylglycine, a metabolite of the

amino acid L-isoleucine. The deuterium labeling makes it a valuable tool as an internal

standard for quantitative analysis. While the isotopic label does not alter the chemical reactivity,

the safety precautions are dictated by the properties of the parent molecule.

Table 1: Physical and Chemical Properties of 2-Methylbutyrylglycine-d9
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Property Value Source

Chemical Name
N-(2-Methyl-1-oxobutyl-

d9)glycine
Pharmaffiliates[1]

CAS Number 1219798-77-2 Pharmaffiliates[1]

Molecular Formula C₇H₄D₉NO₃ Pharmaffiliates[1]

Molecular Weight 168.24 g/mol Pharmaffiliates[1]

Physical State Solid Cayman Chemical[2]

Appearance White to off-white solid N/A

Melting Point 116 - 119 °C (241 - 246 °F) N/A

Solubility

Soluble in DMSO and Ethanol.

Predicted water solubility is 9

g/L.

Cayman Chemical[2],

FooDB[3]

Storage Store at 2-8°C in a refrigerator. Pharmaffiliates[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While not classified as a hazardous substance, good laboratory practice dictates that 2-
Methylbutyrylglycine-d9 should be handled with care to minimize exposure. The primary

hazards are potential skin, eye, and respiratory irritation upon direct contact or inhalation of

dust.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects eyes from dust

particles.

Hand Protection Nitrile rubber gloves. Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. Use a NIOSH-

approved respirator if dust is

generated and engineering

controls are not sufficient.

Minimizes inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Methylbutyrylglycine-d9 from receipt to

experimental use.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before working with the compound, thoroughly read and

understand the SDS.

Ensure Availability of PPE: Confirm that all necessary PPE is available and in good

condition.[4]

Prepare Work Area: Work should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood, especially when handling the solid to prevent dust dispersion.

[5]

Assemble Equipment: Have all necessary spatulas, weighing paper, and containers ready to

minimize handling time.
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Handling the Compound
Don Appropriate PPE: Put on a lab coat, safety glasses, and nitrile gloves.

Weighing the Compound:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

contain any dust.

Use a clean spatula to transfer the solid from its storage container to a tared weighing

vessel.

Avoid creating dust by handling the solid gently.

Dissolving the Compound:

If preparing a solution, add the solvent to the weighed solid in a suitable container.

Cap the container securely before mixing.

Post-Handling Procedures
Clean Work Area: Decontaminate the work surface with an appropriate cleaning agent.

Dispose of Contaminated Materials: Place any contaminated weighing paper, pipette tips,

and gloves in a designated waste container.

Store Compound: Tightly seal the container of 2-Methylbutyrylglycine-d9 and return it to

the refrigerator for storage at 2-8°C.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound.[6]

Disposal Plan
As 2-Methylbutyrylglycine-d9 is not classified as hazardous waste, disposal should follow

institutional and local guidelines for non-hazardous chemical waste.
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Solid Waste
Unused Compound: Collect any unused or waste solid in a clearly labeled, sealed container.

Contaminated Materials: Disposable items such as gloves, weighing paper, and paper towels

that are contaminated with the compound should be collected in a designated solid waste

container.[7]

Disposal Route: This container should be disposed of through the institution's chemical

waste program for non-hazardous solids. Do not dispose of in the regular trash unless

explicitly permitted by your institution's environmental health and safety (EHS) office.[7]

Liquid Waste
Solutions: Aqueous solutions of 2-Methylbutyrylglycine-d9 may be permissible for drain

disposal depending on the concentration and local regulations. Consult your institution's EHS

guidelines.

Solvent Solutions: Solutions in organic solvents should be collected in a designated, labeled

waste solvent container for proper disposal through the chemical waste program.

Empty Containers
Decontamination: The original container should be triple-rinsed with a suitable solvent (e.g.,

ethanol or water).[8]

Rinsate Collection: The rinsate should be collected and disposed of as chemical waste.[8]

Container Disposal: Once decontaminated, deface the label and dispose of the empty

container in the regular trash or recycling, in accordance with institutional policy.[7]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 2-
Methylbutyrylglycine-d9.
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Caption: Workflow for Safe Handling of 2-Methylbutyrylglycine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b588338?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-3790-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY5NDh8YXBwbGljYXRpb24vcGRmfGFEY3hMMmhoWkM4NU1UZ3lNall6T1RBeU1qTTRMMU5FUWw4ek56a3dYMEZWWDBWT0xuQmtaZ3wxMDg0ZTFiMzI3MmQ5MTg3OTU1NjI5NmJhYjZlNjRmZGJiMjk0MzU5MGEwYTViNWNjMjRkZTM0ZTBmYWM5NzMy
https://www.caymanchem.com/product/36379/2-methylbutyrylglycine
https://foodb.ca/compounds/FDB021963
https://researchsafety.uky.edu/chemical-safety/chemical-hygiene-plan/standard-operating-procedures
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_s_to_z_2016-05.pdf
https://shop.neofroxx.com/msds/EN/MSDS_1193_GB_en.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://www.benchchem.com/product/b588338#personal-protective-equipment-for-handling-2-methylbutyrylglycine-d9
https://www.benchchem.com/product/b588338#personal-protective-equipment-for-handling-2-methylbutyrylglycine-d9
https://www.benchchem.com/product/b588338#personal-protective-equipment-for-handling-2-methylbutyrylglycine-d9
https://www.benchchem.com/product/b588338#personal-protective-equipment-for-handling-2-methylbutyrylglycine-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b588338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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